Cas no 2138307-42-1 (Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)-)

• Product Name: Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)-
• CAS No: 2138307-42-1
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 5261238
• Update Time: 2025-10-30

Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)-

• Inchi： 1S/C8H12BrNO/c1-6(2)3-8-10-7(4-9)5-11-8/h5-6H,3-4H2,1-2H3
• InChI Key： WAXUJBGQQSCNBK-UHFFFAOYSA-N
• SMILES： O1C=C(CBr)N=C1CC(C)C

Additional information on Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)-

Comprehensive Overview of Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)- (CAS No. 2138307-42-1)

The compound Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)- (CAS No. 2138307-42-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an oxazole ring substituted with a bromomethyl group and a 2-methylpropyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications due to its reactivity and versatility in forming complex molecular architectures.

In recent years, the demand for functionalized oxazole derivatives has surged, driven by their role in drug discovery and material science. The bromomethyl group in this compound offers a reactive site for further modifications, enabling the synthesis of targeted molecules with enhanced biological activity. This aligns with the growing trend of precision chemistry, where tailored compounds are designed for specific applications. As a result, CAS No. 2138307-42-1 has become a focal point in studies related to small-molecule therapeutics and catalysis.

One of the key advantages of Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)- is its compatibility with modern green chemistry principles. Researchers are actively investigating its use in sustainable synthesis methods, such as microwave-assisted reactions and flow chemistry, to minimize environmental impact. This resonates with the global push toward eco-friendly chemical processes, a topic frequently searched by professionals in the field. The compound’s stability under various conditions also makes it a reliable candidate for high-throughput screening and combinatorial chemistry.

The oxazole core is a privileged scaffold in medicinal chemistry, often found in bioactive molecules with antimicrobial, anti-inflammatory, and anticancer properties. This has led to a surge in queries about oxazole-based drug candidates and their mechanisms of action. CAS No. 2138307-42-1 serves as a building block for such candidates, addressing the need for novel therapeutic agents in an era of rising antibiotic resistance and chronic diseases. Its potential in targeted drug delivery systems is another area of active exploration.

From an industrial perspective, the compound’s synthesis and scalability are critical considerations. Recent advancements in catalytic bromination and regioselective functionalization have improved the efficiency of producing Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)-. These developments are often highlighted in patent literature and academic journals, reflecting the compound’s commercial relevance. Additionally, its role in polymer chemistry and material science has sparked interest, particularly in the design of smart materials with responsive properties.

In conclusion, Oxazole, 4-(bromomethyl)-2-(2-methylpropyl)- (CAS No. 2138307-42-1) stands at the intersection of innovation and practicality. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its importance in contemporary chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.